2-(p-Methylphenyloxy)-4-chlorobenzoic acid

• Molecular Formula: C14H11ClO3
• Molecular Weight: 262.69 g/mol
• IUPAC Name: 4-chloro-2-(4-methylphenoxy)benzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-9-2-5-11(6-3-9)18-13-8-10(15)4-7-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: HXFKKGVRIVJXAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=C(C=CC(=C2)Cl)C(=O)O

Description

2-(p-Methylphenyloxy)-4-chlorobenzoic acid is a useful research compound. Its molecular formula is C14H11ClO3 and its molecular weight is 262.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15 g. of 2,4-dichlorobenzoic acid, 10 g. of p-methylphenol, 0.5 g. of copper powder and 20 g. of anhydrous potassium carbonate in 200 ml. of dimethylformamide is heated to 165° C and maintained thereat with stirring and under a nitrogen atmosphere. After monitoring via tlc indicates the reaction is substantially complete, the reaction mixture is diluted with water, treated with charcoal, filtered and the clear filtrate acidified. The precipitate is isolated by suction filtration, washed neutral and dried to give 2-(p-methylphenyloxy)-4-chlorobenzoic acid.